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Compound of Interest

Compound Name: Cinnamaldehyde

Cat. No.: B126680 Get Quote

An In-depth Technical Guide to the Chemical Properties and Structure of Cinnamaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structure of cinnamaldehyde. The information is curated for professionals in research and

development, with a focus on quantitative data, experimental context, and molecular

interactions.

Chemical Structure and Identification
Cinnamaldehyde is an organic compound belonging to the phenylpropanoid class.[1] It is an

α,β-unsaturated aldehyde with a benzene ring attached to an unsaturated aldehyde group.[2][3]

[4] The naturally occurring and most stable form is the trans (E) isomer, which is responsible for

the characteristic flavor and odor of cinnamon.[2][3][5] The planar geometry of the molecule is

due to the conjugated double bond system and the monosubstituted benzene ring.[3]

Key Identifiers:

IUPAC Name: (2E)-3-Phenylprop-2-enal[2][6]

Chemical Formula: C₉H₈O[2][7][8]

Synonyms: Cinnamic aldehyde, Cinnamal, 3-Phenyl-2-propenal, Cassia aldehyde,

Benzaldehyde, Phenylacrolein[2][3][9]
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Molecular Weight: 132.16 g/mol [1][3][5][7][8]

CAS Number: 104-55-2 (trans isomer), 14371-10-9 (trans isomer)[2][5][8]

Caption: Chemical Structure of (E)-Cinnamaldehyde.

Physical and Chemical Properties
Cinnamaldehyde is a pale yellow, viscous oily liquid at room temperature with a strong,

pungent odor characteristic of cinnamon.[1][3][10] It is combustible and known to oxidize upon

exposure to air, which can cause it to thicken and form cinnamic acid.[4][10][11] It is

incompatible with strong oxidizing agents and strong bases.[10][12]

Table 1: Physical and Chemical Properties of Cinnamaldehyde
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Property Value Reference(s)

Appearance
Yellowish to greenish-yellow

oily liquid
[10][13]

Odor
Strong, pungent, cinnamon-

like
[2][10][13]

Melting Point -7.5 °C (265.6 K) [1][2][3]

Boiling Point 248 °C (521 K) at 101.3 kPa [1][2][3][11]

Density 1.0497 g/mL at 25 °C [1][2][10]

Refractive Index (n²⁰/D) 1.619 - 1.623 [1][7][14]

Vapor Pressure
<0.1 hPa (0.026 mmHg) at 20

°C
[11][15]

Flash Point 71 °C (160 °F) [3][9]

Water Solubility
Slightly soluble (1 g/L or 1.42

mg/mL at 25 °C)
[2][9][11][16]

Solvent Solubility

Miscible with ethanol, ether,

chloroform, and oils. Insoluble

in petroleum ether.

[1][2][10][16]

LogP (Octanol/Water) 1.83 - 2.1 [12]

Spectroscopic Data
The spectroscopic profile of cinnamaldehyde is well-characterized, reflecting its conjugated

aromatic aldehyde structure.

Table 2: Spectroscopic Data for Cinnamaldehyde
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Technique Parameter Value Reference(s)

UV-Vis λmax (in ethanol)
290 nm (π→π*

transition)
[1]

IR (cm⁻¹)
C=O stretch

(aldehyde)
~1680 [1]

C=C stretch (alkene) ~1625 [1]

C=C stretch

(aromatic)
1575, 1490 [1]

C-H stretch

(aldehyde)
2820, 2720 [1]

¹H-NMR (400 MHz,

CDCl₃)
δ (ppm)

9.69 (d, 1H, J = 7.8

Hz, CHO)
[1]

7.69 (dd, 1H, J = 15.8,

7.8 Hz, H-β)
[1]

6.70 (d, 1H, J = 15.8

Hz, H-α)
[1]

7.3-7.5 (m, 5H,

aromatic)
[1]

¹³C-NMR δ (ppm) 193.2 (CHO) [1]

153.1 (C-β) [1]

128.5 (C-α) [1]

134.2, 129.8, 129.1,

128.3 (aromatic)
[1]

Reactivity and Chemical Behavior
The chemical reactivity of cinnamaldehyde is dominated by its α,β-unsaturated aldehyde

functional group, which creates a conjugated π-system.[17] This structure provides two primary

sites for nucleophilic attack: the carbonyl carbon and the β-carbon.
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Michael Addition (Conjugate Addition): The β-carbon is electrophilic due to the electron-

withdrawing nature of the aldehyde group, making it susceptible to attack by nucleophiles in

a Michael (1,4) addition.[17] This reactivity is implicated in its biological activities, such as its

interaction with thiol groups in proteins.[18]

Carbonyl Reactions (1,2-Addition): The carbonyl carbon can undergo typical aldehyde

reactions, such as aldol condensations, where it is attacked by an enolate ion.[17]

Oxidation: Cinnamaldehyde is readily oxidized, particularly in the presence of air and light,

to form cinnamic acid.[2][4][19][20] This process can be hazardous and is a key

consideration for its storage and handling.[19][20]

Hydrogenation: The double bond and the aldehyde group can be selectively hydrogenated.

Hydrogenation of the alkene subunit yields hydrocinnamaldehyde, while hydrogenation of

both yields dihydrocinnamyl alcohol (3-phenylpropanol).[2]

Reactivity of Cinnamaldehyde

Reaction Pathways

Products

Cinnamaldehyde
(α,β-Unsaturated Aldehyde)

Michael (1,4) Addition

 attacks β-carbon

Aldol (1,2) Addition

 attacks carbonyl C

Oxidation

Nucleophile (Nu⁻) Enolate Ion Oxidizing Agent
(e.g., Air, O₂)

β-substituted Aldehyde β-Hydroxy Carbonyl Cinnamic Acid
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Click to download full resolution via product page

Caption: Key reaction pathways of cinnamaldehyde.

Experimental Protocols
Isolation by Steam Distillation
Cinnamaldehyde is most economically obtained from the bark of cinnamon trees (genus

Cinnamomum) via steam distillation.[1][3]

Methodology:

Cinnamon bark is ground and placed in a distillation apparatus with water.

Steam is passed through the ground bark, vaporizing the volatile essential oils, which are

primarily cinnamaldehyde (up to 90%).[3]

The steam and oil vapor mixture is condensed and collected.

Since cinnamaldehyde is only slightly soluble in water, it separates from the aqueous

distillate, often as a milky emulsion, and can be isolated.[4]

Fractional distillation can be employed to further purify the cinnamaldehyde to over 98%

purity.[4]

Laboratory Synthesis: Aldol Condensation
A common laboratory synthesis involves the base-catalyzed aldol condensation of

benzaldehyde and acetaldehyde.[2][3][21]

Methodology Overview:

Benzaldehyde and acetaldehyde are reacted in the presence of a base catalyst, such as

sodium hydroxide.[21]

The enolate of acetaldehyde attacks the carbonyl carbon of benzaldehyde.
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The resulting aldol addition product readily dehydrates (loses water) under the reaction

conditions to form the stable, conjugated cinnamaldehyde molecule.

The reaction is often performed in a solvent like methanol or ethanol.

The product is then isolated and purified, typically through distillation.[22]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b126680?utm_src=pdf-body
https://m.youtube.com/watch?v=Q7_AUra_GCw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aldol Condensation Synthesis Workflow

Benzaldehyde
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Caption: Laboratory synthesis of cinnamaldehyde.
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Example Synthetic Protocol: Nitration of
Cinnamaldehyde
This protocol describes the synthesis of o-nitrocinnamaldehyde from cinnamaldehyde.[23]

Methodology:

A flask containing 0.42 moles of freshly distilled cinnamaldehyde and 225 mL of acetic

anhydride is cooled to 0-5 °C in an ice-salt bath.[23]

A solution of 18 mL of concentrated nitric acid in 50 mL of glacial acetic acid is added

dropwise over 3-4 hours, maintaining the temperature below 5 °C with constant stirring.

[23]

After addition, the mixture is allowed to warm to room temperature and then stand for 2

days.[23]

The solution is cooled, and 20% hydrochloric acid is cautiously added until a precipitate

begins to form.[23]

The mixture is cooled in an ice bath to complete precipitation. The solid product (o-

nitrocinnamaldehyde) is collected by filtration and dried.[23]

Biosynthesis
Cinnamaldehyde is a phenylpropanoid that is naturally synthesized in plants via the shikimate

pathway.[2][5]

Deamination: The amino acid L-phenylalanine is converted to trans-cinnamic acid by the

enzyme phenylalanine ammonia lyase (PAL).[2]

Ligation: The enzyme 4-coumarate–CoA ligase (4CL) activates cinnamic acid by converting it

to cinnamoyl-CoA, using ATP.[2]

Reduction: Finally, the enzyme cinnamoyl-CoA reductase (CCR) catalyzes the reduction of

cinnamoyl-CoA by NADPH to produce cinnamaldehyde.[2]
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Biosynthesis Pathway of Cinnamaldehyde
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Caption: Shikimate pathway to cinnamaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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